Cas no 101420-60-4 (2-Pentanone,3,4-dihydroxy- (6CI,9CI))
101420-60-4 structure
Product Name:2-Pentanone,3,4-dihydroxy- (6CI,9CI)
CAS No:101420-60-4
MF:C5H10O3
MW:118.131102085114
CID:124643
PubChem ID:14281426
Update Time:2025-04-18
2-Pentanone,3,4-dihydroxy- (6CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone,3,4-dihydroxy- (6CI,9CI)
- 2-Pentanone, 3,4-dihydroxy- (6CI,9CI)
- 101420-60-4
- SCHEMBL4522196
- 3,4-dihydroxypentan-2-one
- 3,4-Dihydroxy-2-pentanone
-
- Inchi: 1S/C5H10O3/c1-3(6)5(8)4(2)7/h3,5-6,8H,1-2H3
- InChI Key: FFYGQZADJGVPGT-UHFFFAOYSA-N
- SMILES: OC(C)C(C(C)=O)O
Computed Properties
- Exact Mass: 118.062994177g/mol
- Monoisotopic Mass: 118.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 89.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 57.5Ų
2-Pentanone,3,4-dihydroxy- (6CI,9CI) Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
101420-60-4 (2-Pentanone,3,4-dihydroxy- (6CI,9CI)) Related Products
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